![molecular formula C20H24N2O2 B3815973 N-(2,3-dihydro-1H-inden-4-yl)-3-{[(2-hydroxyethyl)(methyl)amino]methyl}benzamide](/img/structure/B3815973.png)
N-(2,3-dihydro-1H-inden-4-yl)-3-{[(2-hydroxyethyl)(methyl)amino]methyl}benzamide
Overview
Description
N-(2,3-dihydro-1H-inden-4-yl)-3-{[(2-hydroxyethyl)(methyl)amino]methyl}benzamide, also known as GSK-3 inhibitor VIII, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
N-(2,3-dihydro-1H-inden-4-yl)-3-{[(2-hydroxyethyl)(methyl)amino]methyl}benzamide inhibits this compound by binding to the ATP-binding site of the enzyme, thereby preventing its activity. This inhibition leads to downstream effects such as the activation of the Wnt signaling pathway, which is involved in cell proliferation and differentiation. Additionally, this compound has been shown to inhibit the phosphorylation of tau protein, a key pathological feature of Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in various disease models. In Alzheimer's disease models, it has been shown to reduce the accumulation of amyloid-beta plaques and tau protein phosphorylation. In diabetes models, it has been shown to improve glucose tolerance and insulin sensitivity. In cancer models, it has been shown to inhibit cell proliferation and induce apoptosis.
Advantages and Limitations for Lab Experiments
N-(2,3-dihydro-1H-inden-4-yl)-3-{[(2-hydroxyethyl)(methyl)amino]methyl}benzamide has several advantages for lab experiments. It is a potent and selective inhibitor of this compound, making it a useful tool for studying the role of this compound in various cellular processes. Additionally, it has been shown to have low toxicity in vitro and in vivo, making it a safe compound to use in lab experiments. However, one limitation of this compound is its poor solubility in aqueous solutions, which may affect its bioavailability in vivo.
Future Directions
N-(2,3-dihydro-1H-inden-4-yl)-3-{[(2-hydroxyethyl)(methyl)amino]methyl}benzamide has several potential future directions for scientific research. One area of interest is its potential therapeutic applications in Alzheimer's disease, bipolar disorder, and cancer. Additionally, further studies are needed to elucidate the downstream effects of this compound inhibition by this compound and its potential interactions with other signaling pathways. Finally, the development of more soluble analogs of this compound may improve its bioavailability in vivo and enhance its therapeutic potential.
Conclusion:
In conclusion, this compound is a promising chemical compound with potential therapeutic applications in various diseases. Its potent inhibition of this compound and downstream effects make it a useful tool for studying the role of this compound in various cellular processes. Further studies are needed to fully elucidate its therapeutic potential and improve its bioavailability in vivo.
Scientific Research Applications
N-(2,3-dihydro-1H-inden-4-yl)-3-{[(2-hydroxyethyl)(methyl)amino]methyl}benzamide has been extensively studied for its potential therapeutic applications in various diseases. It is a potent inhibitor of glycogen synthase kinase-3 (this compound), an enzyme that plays a critical role in various cellular processes such as cell proliferation, differentiation, and apoptosis. This compound has been implicated in the pathogenesis of several diseases, including Alzheimer's disease, bipolar disorder, diabetes, and cancer.
properties
IUPAC Name |
N-(2,3-dihydro-1H-inden-4-yl)-3-[[2-hydroxyethyl(methyl)amino]methyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O2/c1-22(11-12-23)14-15-5-2-8-17(13-15)20(24)21-19-10-4-7-16-6-3-9-18(16)19/h2,4-5,7-8,10,13,23H,3,6,9,11-12,14H2,1H3,(H,21,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXCBIBLFFHEKIA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCO)CC1=CC(=CC=C1)C(=O)NC2=CC=CC3=C2CCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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